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Compound of Interest

4-Methoxy-2-(1-
Compound Name:
piperazinyl)benzonitrile

Cat. No.: B13927049

Get Quote

Part 1: Executive Summary & Structural Logic
Compound Utility

4-Methoxy-2-(1-piperazinyl)benzonitrile serves as a "privileged scaffold" in medicinal
chemistry. The ortho-positioning of the piperazine ring relative to the cyano group creates a
steric and electronic environment ideal for:

» Nucleophilic cyclization: Precursor for tricyclic systems (e.g., quinazolines,
thienopyrimidines).

o Pharmacophore integration: The piperazine moiety acts as a secondary amine handle for
coupling with aryl sulfonyls or acyl chlorides, common in 5-HT2A/D2 antagonists.

Synthetic Context (Impurity Profile)

To accurately interpret spectral data, one must understand the synthesis origin. This compound
is typically synthesized via Nucleophilic Aromatic Substitution (SnAr).

e Precursor: 2-Fluoro-4-methoxybenzonitrile (or 2-Bromo analog).[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13927049#bc-rfq
https://www.benchchem.com/product/b13927049/docs?utm_src=pdf-body#technical-guide-spectral-characterization-of-4-methoxy-2-1-piperazinyl-benzonitrile
https://patents.google.com/patent/WO2024188734A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13927049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Reagent: Piperazine (excess).[2]

» Conditions: K2COs, DMF/DMSO, heat.

Critical Impurity Flags:

o Residual Solvent: DMF (Peaks at 6 2.89, 2.73, 7.95 ppm in *H NMR).

 Starting Material: 2-Fluoro-4-methoxybenzonitrile (Distinct *°F NMR signal if applicable).

e Bis-alkylation: 1,4-Bis(2-cyano-5-methoxyphenyl)piperazine (High MW impurity, M+ ~448).

Part 2: Spectral Data Analysis
Mass Spectrometry (ESI-MS)

Methodology: Electrospray lonization (ESI) in Positive Mode (MeOH/Formic Acid).

The mass spectrum is characterized by a stable molecular ion due to the basic nitrogen of the
piperazine ring.

lon Species m/z (Observed) Interpretation

Protonated molecular ion

[M+H]*+ 218.1

(Base Peak).

Sodium adduct (common in
[M+Na]* 240.1 o

glass/solvent contamination).

Loss of Cz2HsN (Piperazine ring
Fragment A ~175

cleavage).

Loss of Methyl radical [M -
Fragment B ~202

CHs]e (Methoxy cleavage).

Diagnostic Logic: The presence of an odd molecular weight (217 Da) resulting in an even
[M+H]* (218 Da) confirms the Nitrogen Rule for an odd number of nitrogens (3).

Infrared Spectroscopy (FT-IR)
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Methodology: ATR (Attenuated Total Reflectance) on neat solid.

The IR spectrum provides rapid confirmation of the three key functional groups: Nitrile, Ether,

and Amine.

Frequency (cm™?)

Intensity

Assignment

Structural
Causality

3300-3350

Medium, Broad

N-H Stretch

Secondary amine of

the piperazine ring.

2800-2950

Medium

C-H Stretch

Aliphatic CH2
(piperazine) and CHs
(methoxy).

2210-2220

Strong, Sharp

C=N Stretch

Conjugated nitrile.
The ortho-amino
group may lower this
frequency slightly via

resonance.

1605, 1570

Strong

C=C Aromatic

Benzene ring

breathing modes.

1240-1260

Strong

C-O-C Stretch

Aryl-alkyl ether
(Methoxy group).

Nuclear Magnetic Resonance (NMR)

Methodology: 400 MHz, Solvent: DMSO-de or CDCls.

'H NMR (Proton) Assignment

The aromatic region displays a characteristic 1,2,4-substitution pattern. The electron-donating

methoxy and piperazinyl groups shield the protons ortho and para to them, while the cyano

group deshields the ortho proton.
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Chemical Shift o ] ] Coupling (J
Multiplicity Integration Assignment
(3 ppm) Hz)
J = 8.5 Hz (Ortho
7.45 Doublet (d) 1H H-6 to CN,
deshielded).
J=8524Hz
Doublet of
6.55 1H H-5 (Meta to CN,
Doublets (dd)
Ortho to OMe).
J = 2.4 Hz (Ortho
6.40 Doublet (d) 1H H-3 to Piperazine,
Meta to OMe).
3.82 Singlet (s) 3H -OCHs Methoxy group.
Protons on
3.05-3.15 Multiplet (m) 4H Pip-H (N-Ar) carbons a to the
aromatic ring.
Protons on
) ) carbons a to the
2.85-2.95 Multiplet (m) 4H Pip-H (NH)
secondary
amine.
Exchangeable
20-25 Broad (br s) 1H N-H amine proton
(shift varies).
3C NMR (Carbon) Assignment
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Shift (6 ppm) Assignment Note

Quaternary, attached to OMe
163.5 C-4 ]

(Deshielded).

Quaternary, attached to
155.2 C-2 _ _ _

Piperazine (Deshielded).
134.5 C-6 Methine, Ortho to CN.
1185 C=N Nitrile Carbon.
106.0 C-5 Methine.

Methine, highly shielded
101.5 C-3

between two donors.

Quaternary, attached to CN
94.0 C-1 :

(Shielded by ortho-donor).
55.8 -OCHs Methoxy carbon.

) Piperazine carbons (N-Ar

51.5 Pip-CH:z )

side).
45.8 Pip-CH:z Piperazine carbons (NH side).

Part 3: Visualization of Structural Logic
Synthesis & Fragmentation Pathway

The following diagram illustrates the synthesis logic and the primary mass spectrometry
fragmentation points.

2-Fluoro-4-methoxybenzonitrile MS Fragmentation Fragment m/z ~175

(Precursor) SNAr (DMSO, K2C03, 100°C) (Ring Cleavage) _p»| (L oss of C2H5N)
\ 4-Methoxy-2-(1-piperazinyl)benzonitrile [~ g

MS Fragmentation

 -’ (Target) | __ _(Radical Loss)
piperazine | —m™ ™M™ = 77T B| Fragment m/z ~202

(Excess) (Loss of Methyl)

Click to download full resolution via product page
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Caption: Figure 1. Synthesis via SNAr and predicted ESI-MS fragmentation pathways.

NMR Correlation Map (HMBC/COSY)

This diagram details the connectivity established by 2D NMR, essential for confirming the
regioisomer (2-piperazinyl vs 4-piperazinyl).

H-6 (7.45 ppm) H-3 (6.40 ppm) OMe (3.82 ppm)

COSY (Ortho) [HMBC (3-bond) HMBC (2-bond) \HMBC (2-bond)

C-CN (118 ppm) C-4 (163 ppm)

Click to download full resolution via product page

HMBC (3-bond)

HMBC (3-bond)

Caption: Figure 2. Key 2D NMR correlations. HMBC links H-6 to the Nitrile C, confirming the 2-
position of the piperazine.

Part 4: Experimental Protocol (Validation)

To generate the data described above, the following protocol is recommended for analytical
validation:

o Sample Prep: Dissolve 10 mg of the compound in 0.6 mL DMSO-ds. Ensure the solution is
clear; turbidity indicates residual inorganic salts (K2COs).

e Acquisition:
o H NMR: 16 scans, 30° relaxation delay (to integrate the CN-adjacent protons accurately).

o 1C NMR: 512 scans minimum to resolve the quaternary nitrile carbon (~118 ppm) which
often has long relaxation times.

e Purity Check (HPLC):

o Column: C18 Reverse Phase.
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o Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.
o Detection: UV at 254 nm (Benzonitrile absorption).
o Note: The piperazine NH is basic; peak tailing may occur without an acidic modifier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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